![molecular formula C23H21N5O3 B2703288 N-(2,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide CAS No. 941952-35-8](/img/structure/B2703288.png)
N-(2,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide
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Description
N-(2,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Derivatives and Their Applications
Heterocyclic derivatives, particularly those incorporating pyrimidine and pyridine rings, have been synthesized and explored for various biological and chemical applications. For example, the synthesis and structural elucidation of heterocyclic derivatives involving guanidine and related compounds have provided valuable insights into their potential uses in medicinal chemistry and drug design (Banfield, Fallon, & Gatehouse, 1987). Similarly, compounds like DPA-714, a derivative within the pyrazolo[1,5-a]pyrimidineacetamides series, have been identified as selective ligands for the translocator protein (18 kDa), indicating their utility in imaging and therapeutic interventions for neuroinflammatory conditions (Dollé et al., 2008).
Antimicrobial Applications
Some pyrimidinone and oxazinone derivatives, synthesized from citrazinic acid, have shown promising antimicrobial properties. Such compounds have been evaluated against a variety of bacterial and fungal strains, suggesting the potential of heterocyclic compounds in developing new antimicrobial agents (Hossan et al., 2012).
Synthetic Methodologies and Chemical Transformations
Research into the synthesis of heterocyclic compounds also sheds light on new methodologies and reactions that could be applied to a wide range of chemical entities, including N-(2,5-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide. Studies have detailed various approaches to constructing pyrimidine and pyridine derivatives, offering insights into potential synthetic routes and modifications for similar compounds (Rahmouni et al., 2014).
Properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N5O3/c1-15-8-9-16(2)18(12-15)26-20(29)14-27-19-7-5-11-25-21(19)22(30)28(23(27)31)13-17-6-3-4-10-24-17/h3-12H,13-14H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVFJDBYQXCMPNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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